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Compound of Interest

Compound Name: Vitrabond

CAS No.: 126338-82-7

Cat. No.: B1178313

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the Safety Data Sheets (SDS) for

3M™ Vitrebond™ products. Vitrebond™ is a light-cure glass ionomer liner/base material widely

used in dentistry. Understanding its chemical composition, physical properties, and potential

hazards is crucial for its safe and effective application in research and clinical settings. This

document summarizes key quantitative data, outlines safety protocols, and visualizes

procedural workflows to support laboratory and development professionals.

Quantitative Data Summary
The following tables consolidate the quantitative data extracted from the Safety Data Sheets for

different components of the Vitrebond™ system. It is important to note that Vitrebond™ is

typically supplied as a two-part system (powder and liquid or two pastes) that are mixed prior to

use.

Table 1: Composition of Vitrebond™ Liquid/Paste Components
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Component Chemical Name CAS Number
Percentage by
Weight

Vitrebond™ Liquid
Copolymer of Acrylic

and Itaconic Acids
25948-33-8 35 - 45%

Water 7732-18-5 30 - 40%

2-Hydroxyethyl

Methacrylate (HEMA)
868-77-9 20 - 30%

Vitrebond™ Plus

Liquid (Part B)

2-Hydroxyethyl

Methacrylate (HEMA)
868-77-9

Not specified in

available SDS

Vitrebond™ Plus

Paste (Part A)

Not specified in

available SDS

Not specified in

available SDS

Not specified in

available SDS

Data sourced from publicly available 3M Safety Data Sheets. The exact composition of

Vitrebond™ Plus components is not fully disclosed in the reviewed documents.

Table 2: Physical and Chemical Properties of Vitrebond™ Liquid[1]

Property Value

Physical Form Liquid

Color Clear to slightly yellow

Odor Slight characteristic odor

pH 2.50 - 3.00

Boiling Point ≥ 212 °F (≥ 100 °C)

Flash Point Not Applicable

Specific Gravity 1.200 (Water = 1)

Solubility in Water Complete

Vapor Pressure ≤ 16 psia (@ 131 °F)
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Table 3: Physical and Chemical Properties of Vitrebond™ Plus Liquid (Part B)[2]

Property Value

Physical Form Liquid

Color Yellow

Odor Slight Acrylate

pH 2.5

Flash Point > 101.1 °C (Closed Cup)

Experimental Protocols and Handling
The safe and effective use of Vitrebond™ in a research or clinical setting necessitates

adherence to specific handling and experimental protocols. The following is a generalized

workflow based on the information provided in the Safety Data Sheets.

Personal Protective Equipment (PPE) and Handling Workflow

The following diagram illustrates the recommended workflow for handling Vitrebond™

components to minimize exposure and ensure safety.
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Preparation

Handling and Mixing

Post-Application and Cleanup

Thoroughly Read
Safety Data Sheet

Conduct Exposure
Assessment

Select Appropriate PPE:
- Safety Glasses with Side Shields

- Nitrile Gloves

Ensure Adequate
Ventilation

Dispense Powder/Liquid
or Paste A/B

Mix Components According
to Manufacturer's Instructions

Apply Material Using
a No-Touch Technique

Light Cure as per
Product Specifications

Remove and Dispose
of Contaminated Gloves

Wash Hands Thoroughly
with Soap and Water

Clean Spills with
Absorbent Material

If spill occurred

Click to download full resolution via product page

Recommended workflow for handling Vitrebond™ components.
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Hazard Identification and Response
The primary hazards associated with the liquid components of Vitrebond™ are eye and skin

irritation, as well as the potential for allergic skin reactions.[1][2][3] The following logical

relationship diagram outlines the hazard identification and corresponding first aid measures.

Potential Hazards

First Aid Response

Severe Eye Irritation

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Continue rinsing. Seek medical attention if irritation persists.

Moderate Skin Irritation
Allergic Skin Reaction

Wash with plenty of soap and water.
Remove contaminated clothing.

Seek medical attention if irritation or rash occurs.

Respiratory Tract Irritation

Move to fresh air.
Seek medical attention if symptoms develop.

May be Harmful

Rinse mouth.
Seek medical attention if feeling unwell.

Click to download full resolution via product page

Hazard identification and first aid response for Vitrebond™.

Disclaimer
This document is intended for informational purposes for research, scientific, and drug

development professionals and is based on publicly available Safety Data Sheets. It is not a

substitute for the official manufacturer's SDS, which should always be consulted for the most

current and detailed safety information. Users should always follow the manufacturer's

instructions for use and adhere to all applicable safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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